7-hydroxy-8-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

• IUPAC Name: 7-hydroxy-8-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-3-(4-methoxyphenyl)-2-methylchromen-4-one
• InChI: InChI=1S/C24H28N2O5/c1-16-22(17-3-5-18(30-2)6-4-17)23(29)19-7-8-21(28)20(24(19)31-16)15-26-11-9-25(10-12-26)13-14-27/h3-8,27-28H,9-15H2,1-2H3
• InChI Key: VBTWBIDBUALKNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C(=C(C=C2)O)CN3CCN(CC3)CCO)C4=CC=C(C=C4)OC
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol
• CAS No.: 637753-53-8

Description

7-hydroxy-8-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activities

The compound is involved in the synthesis of various derivatives with potential anticancer activities. For instance, substituted 2-amino-7-((6-(4-(2-hydroxyethyl) piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles and their analogs have shown significant cytotoxic activities against human breast cancer cell lines and human embryonic kidney cells. The structure-activity relationship (SAR) analysis suggests that the chromene and quinoline moieties, when attached to pyrimide and piperazine structures, enhance anti-proliferative activities (Parveen et al., 2017).

Mannich Bases with Piperazines and Biological Activities

New Mannich bases have been synthesized using vanillin-derived chalcone compounds, paraformaldehyde, and suitable amine, with variations in the amine part, resulting in compounds with notable cytotoxic, anticancer, and carbonic anhydrase (CA) inhibitory effects. The structure and nature of the substituents on the piperazine core are critical to the compounds' anticipated antioxidant and anticancer action (Gul et al., 2019).

Antimicrobial Properties

The compound is also used in creating derivatives with promising antimicrobial properties. For example, Mannich base derivatives involving morpholine or methyl piperazine have been screened for antimicrobial activities, and some showed good or moderate activities against test microorganisms (Bektaş et al., 2007). Moreover, other synthesized derivatives like 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one showed significant antibacterial and antifungal activity, with their structures characterized by various spectroscopic techniques (Mandala et al., 2013).